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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of n-butyl formate as a versatile
solvent for various industrial applications. This document outlines its key physicochemical
properties, performance characteristics, and includes detailed experimental protocols for its
evaluation in coatings, adhesives, and cleaning formulations.

Introduction to Butyl Formate in Industrial
Applications

N-butyl formate (chemical formula: CsH1002) is a colorless liquid with a characteristic fruity
odor.[1][2] As a formate ester, it offers a unique combination of moderate polarity, a fast
evaporation rate, and good solvency for a variety of resins and polymers.[1][3] These
properties make it a valuable component in the formulation of a wide range of industrial
products, including lacquers, paints, adhesives, and cleaning agents.[4][5] Its ability to dissolve
substances like nitrocellulose, cellulose acetate, and various synthetic resins makes it a
versatile choice for formulators.[1][3]

Physicochemical and Performance Properties

A clear understanding of butyl formate's properties is crucial for its effective incorporation into
solvent systems. The following tables summarize key quantitative data for n-butyl formate,
comparing it with other common industrial solvents.
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Table 1: Physicochemical Properties of n-Butyl Formate

Property Value Unit
Molecular Weight 102.13 g/mol
Boiling Point 106 - 107 °C
Melting Point -91 °C
Flash Point 18 °C
Density (at 25°C) 0.892 g/mL
Vapor Pressure (at 25°C) 28.9 mmHg
Water Solubility Slightly soluble -

Sources:[1][2][6][7]

Table 2: Performance-Related Properties of n-Butyl Formate
Property Value Unit
Relative Evaporation Rate (n- 17 ]

Butyl Acetate = 1.0)

Kauri-Butanol (Kb) Value Not widely reported; estimated )

to be moderate

Hansen Solubility Parameters

(HSP) (MPa)1/2
od (Dispersion) 15.7 (MPa)/2
op (Polar) 6.5 (MPa)/2
oh (Hydrogen Bonding) 9.2 (MPa)/2

Sources: A relative evaporation rate of approximately 1.7 can be inferred from its boiling point

and vapor pressure in comparison to n-butyl acetate.[8][9][10] Hansen Solubility Parameters

from relevant literature.
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Experimental Protocols

The following protocols provide standardized methods for evaluating the performance of butyl
formate in various solvent-based formulations.

Protocol for Determining Solvency Power (Kauri-Butanol
Value)

This protocol is adapted from the ASTM D1133 standard test method.[11][12][13][14][15][16]
[17]

Objective: To determine the Kauri-Butanol (Kb) value of a solvent, which indicates its relative
solvency power. A higher Kb value signifies stronger solvency.[18]

Materials:

o Kauri-butanol standard solution (20g of kauri resin in 100g of n-butanol)
e Toluene (for standardization)

» Heptane (for standardization)

» Butyl formate (test solvent)

e 50-mL burette

e 250-mL Erlenmeyer flask

Standard print to be placed under the flask
Procedure:
o Standardization of Kauri-Butanol Solution:

o Titrate a known weight of the kauri-butanol solution with toluene to the endpoint where the
standard print just becomes blurred. The volume of toluene used should be between 100
and 110 mL.
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o Titrate another known weight of the kauri-butanol solution with a 75/25 (v/v) mixture of
heptane and toluene.

e Titration with Butyl Formate:

o Weigh approximately 20 g of the standardized kauri-butanol solution into a 250-mL
Erlenmeyer flask.

o Fill the burette with butyl formate.

o Slowly add the butyl formate to the kauri-butanol solution while constantly swirling the
flask.

o Continue titration until the sharp outlines of the print under the flask become blurred. This
is the endpoint.

o Record the volume of butyl formate used.
e Calculation:

o The Kb value is calculated based on the volume of the test solvent required to reach the
endpoint, corrected against the standardization values.

Protocol for Determining Relative Evaporation Rate

This protocol is based on the principles outlined in ASTM D3539.[1][19][20][21][22][23][24]

Objective: To determine the relative evaporation rate of butyl formate compared to a standard
solvent (n-butyl acetate).

Materials:

Shell Thin-Film Evaporometer (or similar device)

Filter paper discs

Syringe (1 mL)

n-Butyl acetate (reference standard)
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» Butyl formate (test solvent)
e Stopwatch

Procedure:

 Calibration:

o Using n-butyl acetate, determine the time required for 90% of the solvent to evaporate
under controlled temperature and airflow conditions. This time is the standard for a relative
evaporation rate of 1.0.

o Measurement of Butyl Formate:
o Saturate a filter paper disc with a known volume (e.g., 0.7 mL) of butyl formate.

o Immediately start the stopwatch and record the time it takes for 90% of the solvent to
evaporate.

e Calculation:

o Relative Evaporation Rate = (Time for 90% evaporation of n-butyl acetate) / (Time for 90%
evaporation of butyl formate).

Protocol for Evaluating Viscosity Reduction in a
Nitrocellulose Lacquer

This protocol is based on the principles of ASTM D2196 for measuring the viscosity of non-
Newtonian materials.[4][16][20][25][26]

Objective: To quantify the effectiveness of butyl formate in reducing the viscosity of a
nitrocellulose resin solution.

Materials:
¢ Nitrocellulose resin

o Butyl formate
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e Other co-solvents and diluents (e.g., ethanol, toluene) as required

» Rotational viscometer (e.g., Brookfield viscometer)

e Beakers and mixing equipment

Procedure:

Preparation of Stock Solution:

o Prepare a stock solution of nitrocellulose in a suitable solvent blend that does not contain
butyl formate.

Formulation with Butyl Formate:

o Prepare a series of formulations by adding increasing percentages of butyl formate to the
nitrocellulose stock solution, keeping the total solids content constant.

Viscosity Measurement:

o For each formulation, measure the viscosity at a controlled temperature (e.g., 25°C) using
a rotational viscometer at various shear rates (spindle speeds).

o Record the viscosity in centipoise (cP) or Pascal-seconds (Pa-s).

Data Analysis:

o Plot the viscosity as a function of the percentage of butyl formate in the solvent blend.
This will illustrate the viscosity-reducing effect of butyl formate.

Application-Specific Starting Formulations and
Workflows

The following provides starting points for incorporating butyl formate into common industrial
formulations and a logical workflow for solvent selection.

Nitrocellulose Lacquer Formulation
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Butyl formate can be used as a medium-boiling solvent in nitrocellulose lacquers to control
drying time and improve flow and leveling.

Starting Formulation (by weight %):

Nitrocellulose (e.g., RS 1/2 second): 15%

Alkyd Resin (modifying resin): 10%

Plasticizer (e.g., Dibutyl Phthalate): 5%

Butyl Formate:20%

Ethanol (co-solvent): 15%

Toluene (diluent): 35%

This formulation can be adjusted based on the desired application properties. The ratio of butyl
formate to other solvents will influence the drying characteristics and final film appearance.

Industrial Cleaning Agent Formulation

Butyl formate's good solvency and fast evaporation make it suitable for use in industrial
cleaning and degreasing agents.[5]

Starting Formulation (by weight %):

Butyl Formate:30%

Isopropyl Alcohol: 40%

Aliphatic Hydrocarbon Solvent: 25%

Non-ionic Surfactant: 5%

This formulation can be effective for removing oils, greases, and other soils from metal and
other hard surfaces.
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Solvent-Based Adhesive Formulation

In solvent-based adhesives, butyl formate can be used to dissolve the polymer base and
control the viscosity and open time of the adhesive.[1][23][27][28][29]

Starting Formulation (by weight %):

Polymer (e.g., Styrene-Butadiene Rubber): 25%

Tackifying Resin: 15%

Butyl Formate:30%

Toluene: 25%

Antioxidant/Stabilizer: 5%

The evaporation rate of the solvent system, including butyl formate, is critical for achieving the
desired bonding characteristics.

Logical Workflow for Solvent Selection

The selection of an appropriate solvent system is a multi-step process that involves balancing
performance, cost, safety, and environmental considerations. The following diagram illustrates
a logical workflow for this process.
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Solvent Selection Workflow

Define Application
Requirements
(e.g., resin type, drying time)

i

Initial Solvent Screening
(Hansen Parameters, Kb Value)

l

Consider Butyl Formate
(fast evaporation, good solvency)

i

Formulation Development
(create test blends)

i A

Performance Testing
(viscosity, drying time, adhesion)

Iterate

Safety & Environmental
Assessment (VOC, toxicity)

'

Optimization
(adjust solvent ratios)

Final Formulation

Click to download full resolution via product page

Caption: A logical workflow for the selection and optimization of solvents in industrial
formulations.

Conclusion

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b146142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

N-butyl formate is a valuable solvent for a variety of industrial applications due to its favorable
combination of properties. Its fast evaporation rate, moderate polarity, and good solvency make
it an effective component in coatings, adhesives, and cleaning agents. By following the detailed
protocols and utilizing the starting formulations provided in these application notes, researchers
and formulators can effectively evaluate and incorporate butyl formate into their solvent
systems to achieve desired performance characteristics. Careful consideration of the entire
solvent system and adherence to safety and environmental guidelines are essential for
successful and responsible formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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